Cas no 7500-40-5 (4-Phenyl-azepane hydrochloride)

• Product Name: 4-Phenyl-azepane hydrochloride
• CAS No: 7500-40-5
• MF: C₁₂H₁₈ClN
• MW: 211.731022357941
• MDL: MFCD06738857
• CID: 980940
• PubChem ID: 24200663
• Update Time: 2025-04-19

4-Phenyl-azepane hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-phenylazepane
• 4-phenylazepane,hydrochloride
• 4-Phenylhexamethyleneimine(HCl)
• 4-Phenyl-azepane hydrochloride
• SCHEMBL2264294
• AKOS024258401
• 7500-40-5
• CS-0260576
• MFCD06738857
• 4-Phenylazepane hydrochloride
• NSC-400455
• AT32654
• 4-Phenylazepane hydrochloride, AldrichCPR
• EN300-7543902
• 4-Phenylazepanehydrochloride
• NSC400455
• 4-phenylazepane hcl
• BS-38494
• AB28049
• 4-phenylazepane;hydrochloride
• AZUFAMJWMHXXST-UHFFFAOYSA-N
• DB-263248
• 4-PHENYL-AZEPANE HCL

• MDL： MFCD06738857
• Inchi： 1S/C12H17N.ClH/c1-2-5-11(6-3-1)12-7-4-9-13-10-8-12;/h1-3,5-6,12-13H,4,7-10H2;1H
• InChI Key： AZUFAMJWMHXXST-UHFFFAOYSA-N
• SMILES： Cl.N1CCCC(C2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 175.13621
• Monoisotopic Mass: 211.1127773g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 138
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Experimental Properties

• PSA: 12.03
• LogP: 3.67450